Cas no 233-93-2 (2H-1,2,3-Triazolo[4,5-f]quinoxaline)

2H-1,2,3-Triazolo[4,5-f]quinoxaline structure
233-93-2 structure
Product name:2H-1,2,3-Triazolo[4,5-f]quinoxaline
CAS No:233-93-2
MF:C8H5N5
MW:171.1588
CID:249423
PubChem ID:45121714

2H-1,2,3-Triazolo[4,5-f]quinoxaline Chemical and Physical Properties

Names and Identifiers

    • 2H-1,2,3-Triazolo[4,5-f]quinoxaline
    • 2H-triazolo[4,5-f]quinoxaline
    • 2H-v-Triazolo[4,5-f]quinoxaline(8CI)
    • triazoloquinoxaline
    • DTXSID20669234
    • 2H-[1,2,3]TRIAZOLO[4,5-F]QUINOXALINE
    • 233-93-2
    • SCHEMBL1702451
    • Inchi: InChI=1S/C8H5N5/c1-2-6-8(12-13-11-6)7-5(1)9-3-4-10-7/h1-4H,(H,11,12,13)
    • InChI Key: XSJMOLCRLLDSFM-UHFFFAOYSA-N
    • SMILES: N1=C2C3=C(C=CC2=NN1)N=CC=N3

Computed Properties

  • Exact Mass: 171.05465
  • Monoisotopic Mass: 171.054
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.4A^2
  • XLogP3: 0.3

Experimental Properties

  • PSA: 67.35

2H-1,2,3-Triazolo[4,5-f]quinoxaline Related Literature

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